ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate
Overview
Description
Ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate, also known as EBP, is a synthetic compound that has been studied for its potential use in scientific research.
Scientific Research Applications
Ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been studied for its potential use in various scientific research fields, including neuroscience and cancer research. In neuroscience, ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been studied for its potential use as an anticancer agent due to its ability to inhibit tumor growth.
Mechanism of Action
The mechanism of action of ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate is not fully understood, but it is believed to act on multiple targets in the body. In neuroscience, ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been shown to modulate the activity of various neurotransmitter systems, including dopamine and glutamate. In cancer research, ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been shown to inhibit the activity of enzymes involved in tumor growth and proliferation.
Biochemical and Physiological Effects
ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects in the body. In neuroscience, ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been shown to improve cognitive function and memory in animal models. In cancer research, ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate has been shown to induce apoptosis and inhibit cell cycle progression in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate in lab experiments is its high potency, which allows for the use of lower concentrations in experiments. However, one limitation is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for further study of ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate. In neuroscience, further studies are needed to elucidate the exact mechanism of action of ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate and its potential use in the treatment of neurodegenerative diseases. In cancer research, further studies are needed to determine the optimal dosage and administration of ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate for use as an anticancer agent. Additionally, further studies are needed to explore the potential use of ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate in other scientific research fields.
Synthesis Methods
The synthesis of ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate involves a multi-step process that begins with the reaction of benzimidazole with 1-bromo-3-chloropropane to form 1-(1H-benzimidazol-2-ylmethyl)-3-chloropropane. This intermediate is then reacted with benzylpiperidine and ethyl chloroformate to produce ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate. The final product is purified through recrystallization and characterized using various spectroscopic techniques.
properties
IUPAC Name |
ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzylpiperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2/c1-2-28-22(27)23(15-18-9-4-3-5-10-18)13-8-14-26(17-23)16-21-24-19-11-6-7-12-20(19)25-21/h3-7,9-12H,2,8,13-17H2,1H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTXJVLGYPPBEAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)CC2=NC3=CC=CC=C3N2)CC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-(1H-benzimidazol-2-ylmethyl)-3-benzyl-3-piperidinecarboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl N-({6-oxo-1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}carbonyl)glycinate](/img/structure/B6076445.png)
![N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-3-(2-methyl-1H-imidazol-1-yl)propanamide](/img/structure/B6076454.png)
![ethyl 1-{[5-(methoxymethyl)-2-thienyl]carbonyl}-3-(3-phenylpropyl)-3-piperidinecarboxylate](/img/structure/B6076460.png)
![N~2~-(4-chlorophenyl)-N~1~-(4-methoxyphenyl)-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide](/img/structure/B6076467.png)
![1-ethyl-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrazole-5-carboxamide](/img/structure/B6076468.png)
![3-[2-(1-azocanyl)-2-oxoethyl]-4-(3-fluorobenzyl)-2-piperazinone](/img/structure/B6076472.png)
![ethyl 4-{[5-(4-hydroxy-3-methoxy-5-nitrobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate](/img/structure/B6076489.png)
![2-[4-(2,3-difluorobenzyl)-1-isobutyl-2-piperazinyl]ethanol](/img/structure/B6076496.png)
![9-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-10-yl 2,3-dimethyl-2-oxiranecarboxylate](/img/structure/B6076506.png)
![N-(2-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)-N'-(2-thienylmethyl)[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine](/img/structure/B6076507.png)
![2-({5-[(4-methyl-1-piperidinyl)methyl]-1H-tetrazol-1-yl}acetyl)octahydropyrrolo[1,2-a]pyrazine](/img/structure/B6076534.png)
![1-(4-ethyl-1-piperazinyl)-3-[3-({[(2-methyl-1,3-thiazol-4-yl)methyl]amino}methyl)phenoxy]-2-propanol](/img/structure/B6076540.png)
![4-(3-ethoxy-4-hydroxyphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one](/img/structure/B6076548.png)